4-(2-(6-Methylpyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinoline-6-carbonitrile
Overview
Description
The compound “4-(2-(6-Methylpyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinoline-6-carbonitrile” is also known as ALK5 Inhibitor II . It is a potent, selective, and ATP-competitive inhibitor of TGF-β RI kinase . It is useful for cellular reprogramming and the culture of human pluripotent stem cells . It is active in vitro and in vivo .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a pyrazole ring attached to a quinoline ring, with a methylpyridine group attached to the pyrazole . The exact details of the molecular structure could not be found in the available resources.Physical And Chemical Properties Analysis
The compound is a white to off-white or yellow solid . It is soluble in DMSO (5 mg/ml) or methanol (5 mg/ml) . It has a molecular weight of 287.3 and its chemical formula is C17H13N5 .Scientific Research Applications
Synthesis of Novel Heteroannulated Compounds :
- The compound has been used in the synthesis of novel heteroannulated compounds. This involves a domino 'Michael/retro-Michael/nitrile addition/heterocyclization' reaction process, which is significant for creating diverse heterocyclic structures with potential applications in medicinal chemistry (Al‐Shimaa Badran, M. Ibrahim, & Youssef A. Alnamer, 2018).
Antimicrobial Agent Synthesis :
- Research has shown the use of this compound in synthesizing novel pyrazolo[3,4-d]pyrimidine derivatives, which have been identified as potential antimicrobial agents (B. S. Holla, M. Mahalinga, M. S. Karthikeyan, P. M. Akberali, & N. S. Shetty, 2006).
Applications in Photovoltaics :
- The compound has been studied for its photovoltaic properties, specifically in the context of organic-inorganic photodiode fabrication. This research is crucial for the development of new materials for solar energy harvesting and photodiode technology (H. Zeyada, M. El-Nahass, & M. M. El-Shabaan, 2016).
Inhibitor in Cellular Assays :
- A series of 7-amino 4-(2-pyridin-2-yl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)-quinolines, related to the queried compound, were synthesized and evaluated for their inhibitory activity in TbetaR-1-dependent cellular assays, highlighting its potential in biological research (Hong‐yu Li, Yan Wang, Lei Yan, et al., 2004).
Chemical Reactivity and Synthesis :
- Studies have been conducted on the synthesis and chemical reactivity of novel pyrano[3,2-c]quinoline-3-carbonitriles, demonstrating the versatility of this class of compounds in creating diverse chemical structures (M. Ibrahim & Al‐Shimaa Badran, 2020).
Mechanism of Action
The compound acts as a potent, selective, and ATP-competitive inhibitor of TGF-β RI kinase . It minimally affects a panel of nine closely related kinases including p38 MAPK and GSK3 . It can be used for the induction of the pluripotency of stem cells by replacing the transcription factor SOX2 via the inhibition of TGF-β signaling and inducing the expression of the transcription factor Nanog .
properties
IUPAC Name |
4-[2-(6-methylpyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl]quinoline-6-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N5/c1-14-4-2-5-19(25-14)22-21(20-6-3-11-27(20)26-22)16-9-10-24-18-8-7-15(13-23)12-17(16)18/h2,4-5,7-10,12H,3,6,11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKLLRKDEWNJNFG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)C2=NN3CCCC3=C2C4=C5C=C(C=CC5=NC=C4)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-(6-Methylpyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinoline-6-carbonitrile |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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